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Compound of Interest

Compound Name:
6-methoxy-2-methyl-3,4-dihydro-

2H-1,4-benzoxazine

CAS No.: 58960-01-3

Cat. No.: B1455710

Get Quote

Part 1: Executive Summary & Core Rationale
The 1,4-benzoxazine scaffold represents a "privileged structure" in medicinal chemistry,

capable of serving as a ligand for diverse biological targets ranging from G-protein coupled

receptors (GPCRs) to serine proteases.

This guide focuses specifically on 6-methoxy-substituted 1,4-benzoxazines. The selection of

the 6-methoxy substituent is not arbitrary; it is a calculated medicinal chemistry strategy. The 6-

methoxy-1,4-benzoxazine moiety acts as a direct bioisostere of 5-methoxyindole, the core

scaffold of serotonin (5-HT) and melatonin. By replacing the indole nitrogen with an oxygen

atom (at position 1) and shifting the nitrogen to position 4, the scaffold retains the electronic

distribution required for receptor binding while altering metabolic susceptibility and lipophilicity.

Key Therapeutic Areas:

CNS Modulation: Serotonergic (5-HT) and Dopaminergic (D2) receptor ligands.[1]

Hematology: Direct Thrombin Inhibitors (anticoagulants).
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Oncology: Antiproliferative agents against breast (MCF-7) and cervical (HeLa) carcinoma.[2]

Part 2: Chemical Synthesis & Methodology[3][4][5]
[6][7][8]
To access 6-methoxy-substituted benzoxazines, we employ a modular synthetic approach. The

following protocol describes the synthesis of the core intermediate, 6-methoxy-2H-1,4-

benzoxazin-3(4H)-one, and its subsequent reduction.

Synthesis of 6-Methoxy-2H-1,4-benzoxazin-3(4H)-one[9]
Reaction Logic: This is a cyclization condensation between an ortho-aminophenol and an

-haloacyl halide. The 6-methoxy group on the benzoxazine ring originates from the 4-methoxy
group of the starting phenol (due to numbering inversion upon fusion).

Protocol:

Reagents: 2-Amino-4-methoxyphenol (1.0 eq), Chloroacetyl chloride (1.1 eq), Sodium

bicarbonate (

, 2.5 eq), Solvent: Chloroform (

) or Methyl Isobutyl Ketone (MIBK).

Procedure:

Dissolve 2-amino-4-methoxyphenol in

at 0°C.

Add

(solid) to the stirred solution.

Add Chloroacetyl chloride dropwise over 30 minutes. Critical Step: Maintain temperature

<5°C to prevent polymerization.

Reflux the mixture for 4–6 hours. Monitor via TLC (EtOAc:Hexane 1:1).
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Workup: Filter inorganic salts while hot. Cool filtrate to precipitate the product.

Recrystallize from Ethanol.

Yield Expectation: 75–85%.

Reduction to 6-Methoxy-3,4-dihydro-2H-1,4-benzoxazine
For CNS applications, the lactam carbonyl (C=O at position 3) is often removed to increase

basicity and BBB permeability.

Protocol:

Reagents: 6-Methoxy-2H-1,4-benzoxazin-3(4H)-one (1.0 eq), Borane-THF complex (

, 3.0 eq).

Procedure:

Dissolve starting material in anhydrous THF under

atmosphere.

Add

(1M solution) dropwise at 0°C.[3]

Reflux for 2 hours.

Quench: Cool to 0°C and carefully add MeOH (excess) to destroy unreacted borane.

Acid Hydrolysis: Add 10% HCl and reflux for 1 hour (breaks the boron-amine complex).

Neutralization: Basify with NaOH to pH 10, extract with DCM.

Synthetic Pathway Visualization
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Core Synthesis

2-Amino-4-methoxyphenol Chloroacetyl Chloride
(Base, Reflux)

Intermediate:
N-Chloroacetyl derivative

Acylation

6-Methoxy-2H-1,4-benzoxazin-3(4H)-one
(Lactam Scaffold)

Cyclization (-HCl) 6-Methoxy-3,4-dihydro-2H-1,4-benzoxazine
(Amine Scaffold)

C=O Removal

Reduction
(BH3-THF or LiAlH4)

Click to download full resolution via product page

Figure 1: Step-wise synthetic route from aminophenol precursors to the active dihydro-

benzoxazine scaffold.

Part 3: Pharmacological Profiles[10]
CNS Activity (Serotonin Bioisostere)
The 6-methoxy-1,4-benzoxazine moiety structurally mimics 5-methoxy-N-acetyltryptamine

(Melatonin) and Serotonin.

Mechanism: The oxygen at position 1 acts as a hydrogen bond acceptor, analogous to the

indole NH, while the methoxy group at position 6 provides electron density critical for

hydrophobic pocket interactions in 5-HT receptors.

Target Receptors:

5-HT1A / 5-HT1B: 6-substituted benzoxazines (often linked to piperazines) show high

affinity (

in low nM range).

Dopamine D2: Dihydro-benzoxazine derivatives function as D2 antagonists with

antipsychotic potential.

Hematology: Thrombin Inhibition
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Synthetic derivatives of 6-methoxy-benzoxazin-3-one have emerged as potent Direct Thrombin

Inhibitors (DTIs).

Mechanism: The benzoxazinone core occupies the S1 specificity pocket of thrombin. The 6-

methoxy group modulates the electronic environment of the aromatic ring, enhancing

-stacking interactions with Trp215 in the distal aryl binding site.

Potency: Optimized derivatives exhibit

values < 10 nM against human thrombin, with high selectivity over Trypsin and Factor Xa.

Oncology: Antiproliferative Activity[11][12]
Cell Lines: MCF-7 (Breast) and HeLa (Cervical).[2]

Active Agents: 6-methoxy-benzoxazines fused with 1,2,3-triazoles or substituted with purine

moieties.

Data:

values ranging from 2.2

M to 15

M.

Pathway: Induction of apoptosis via upregulation of pro-apoptotic genes (e.g., Bax) and

downregulation of Bcl-2.

Part 4: Structure-Activity Relationships (SAR)
The biological activity is strictly dependent on the substitution pattern. The "6-methoxy" position

is critical because it corresponds to the 5-position of the indole nucleus, a hotspot for metabolic

stability and receptor affinity.
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Position Modification Effect on Activity

N-4 Alkylation (Methyl/Ethyl)

Increases lipophilicity;

Essential for 5-HT3

antagonism. Unsubstituted N-

H is preferred for Thrombin

inhibition (H-bond donor).

C-2 Gem-dimethyl / Spiro

Increases metabolic stability;

Prevents oxidative ring

opening.

C-3 Carbonyl (C=O)

Lactam: Favors protease

inhibition (Thrombin).

Methylene (

): Favors CNS receptor binding

(Amine basicity).

C-6 Methoxy (-OMe)

Optimal. Electron-donating.

Mimics 5-OH/5-OMe of

serotonin. Enhances

-electron density for receptor

binding.

C-7 Halogen / H

7-Methoxy (DIMBOA-like)

shifts activity toward

antimicrobial/allelopathic

profiles, reducing CNS

specificity.

SAR Visualization
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1,4-Benzoxazine Core

Position 6 (Methoxy) Position 4 (Nitrogen) Position 3 (C=O vs CH2) Position 2

Critical: 5-HT Bioisostere
Electron Donor

Increases Potency

H-Bond Donor (Thrombin)
or Alkyl (CNS Permeability)

C=O: Protease Inhibitor
CH2: GPCR Ligand
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Figure 2: Structure-Activity Relationship map highlighting the functional role of specific scaffold

positions.

Part 5: Experimental Data Summary
Table 1: Comparative Biological Activity of 6-Methoxy-Benzoxazine Derivatives

Derivative Class Primary Target / Reference Model

6-OMe-Benzoxazin-3-

one
Thrombin (Factor IIa) nM

Human Thrombin

Assay

6-OMe-3,4-Dihydro 5-HT1A Receptor nM
Radioligand Binding

(CHO cells)

6-OMe-Triazole

Hybrid

MCF-7 (Breast

Cancer) M
MTT Assay (48h

exposure)

6-OMe-

Benzoxazolinone*
Melatonin Receptor nM

Note: MBOA scaffold

(5-membered)

*Note on Nomenclature: MBOA (6-methoxy-benzoxazolin-2-one) is a 5-membered ring analog

often confused with benzoxazines. While biologically active (reproductive effector in
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herbivores), it is chemically distinct from the 1,4-benzoxazine scaffold discussed here.

Part 6: References
Thrombin Inhibition: "Novel potent and selective thrombin inhibitors based on a central 1,4-

benzoxazine-3(4H)-one scaffold." Journal of Medicinal Chemistry.

Anticancer Activity: "Design, synthesis and anticancer activity against the MCF-7 cell line of

benzo-fused 1,4-dihetero... derivatives." Bioorganic & Medicinal Chemistry.

CNS/Serotonin: "6-[2-(4-Aryl-1-piperazinyl)ethyl]-2H-1,4-benzoxazin-3(4H)-ones: dual-acting

5-HT1 receptor antagonists." Journal of Medicinal Chemistry.

Synthesis Protocol: "Solvent-assisted grinding enables a mild and convenient synthesis of 2-

substituted 4H-3,1-benzoxazin-4-ones."[4] Synlett.

Natural Analogs (DIMBOA): "Chemistry of biologically active benzoxazinoids."

Phytochemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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